![molecular formula C19H18N2O2 B4304353 3-methoxy-N-[(2-methylquinolin-4-yl)methyl]benzamide](/img/structure/B4304353.png)
3-methoxy-N-[(2-methylquinolin-4-yl)methyl]benzamide
Overview
Description
3-methoxy-N-[(2-methylquinolin-4-yl)methyl]benzamide is a chemical compound that has been of great interest in scientific research due to its potential therapeutic applications. It is a small molecule that has been synthesized in the laboratory for its various properties.
Mechanism of Action
The mechanism of action of 3-methoxy-N-[(2-methylquinolin-4-yl)methyl]benzamide is not fully understood. It is believed to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation, cancer, and viral replication. It has also been suggested that the compound may have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of cytokines and other inflammatory mediators. The compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to inhibit viral replication by targeting viral enzymes and proteins.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-methoxy-N-[(2-methylquinolin-4-yl)methyl]benzamide in lab experiments is its high purity and yield. The synthesis method has been optimized to produce a consistent and reproducible product. However, one limitation of using this compound is its relatively low solubility in water, which may affect its bioavailability and efficacy in certain experimental settings.
Future Directions
There are several future directions for research on 3-methoxy-N-[(2-methylquinolin-4-yl)methyl]benzamide. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to determine the compound's mechanism of action in the brain and its potential neuroprotective effects. Another area of interest is the compound's anti-viral properties, which could be further explored for the development of new antiviral drugs. Additionally, the compound's anti-inflammatory and anti-cancer properties could be further studied for their potential clinical applications.
Scientific Research Applications
3-methoxy-N-[(2-methylquinolin-4-yl)methyl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The compound has shown promise in preclinical studies, and further research is ongoing to determine its potential clinical applications.
properties
IUPAC Name |
3-methoxy-N-[(2-methylquinolin-4-yl)methyl]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2/c1-13-10-15(17-8-3-4-9-18(17)21-13)12-20-19(22)14-6-5-7-16(11-14)23-2/h3-11H,12H2,1-2H3,(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXTHOQOOSCRBMQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=C1)CNC(=O)C3=CC(=CC=C3)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.